BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Disposal Procedures for
Lck-IN-2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lck-IN-2

Cat. No.: B12376746

This guide provides immediate and essential safety and logistical information for the proper
disposal of Lck-IN-2, a multi-target tyrosine kinase inhibitor. The following procedures are
intended for researchers, scientists, and drug development professionals to ensure safe
handling and disposal in a laboratory setting.

Crucial Identifier: The information provided pertains to Lck-IN-2 with CAS Number: 944795-06-
6. It is imperative to verify the CAS Number of your compound before proceeding with any
disposal protocol. Different inhibitors, such as "Lck inhibitor II" (CAS: 918870-43-6), may have
different properties and require distinct disposal methods.

Based on available Safety Data Sheets (SDS) for Lck-IN-2 (CAS: 944795-06-6), the substance
is not classified as hazardous according to the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals.[1] However, it is crucial to consult your institution's
specific waste disposal guidelines and local regulations, as these may vary.

Quantitative Data for Disposal

As Lck-IN-2 (CAS: 944795-06-6) is not classified as a hazardous substance, there are no
specific quantitative limits for disposal defined by federal regulations. However, institutional and
local guidelines for non-hazardous chemical waste should be strictly followed. The table below
summarizes general best practices.
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Parameter

Guideline

Citation

Form of Waste

Solid (powder), Solutions

(aqueous or solvent-based)

Solid Waste Disposal

Small quantities of
uncontaminated solid Lck-IN-2
can typically be disposed of in
the regular laboratory trash,
provided it is securely

contained.

[2](3]

Aqueous Solution Disposal

Small volumes of dilute
agueous solutions may be
permissible for drain disposal
with copious amounts of water,
subject to approval from your
institution's Environmental
Health and Safety (EHS)
department and local

regulations.

[2]141(5]

Solvent-Based Solution

Disposal

Solutions of Lck-IN-2 in
organic solvents should be
collected and disposed of as
chemical waste through your
institution's hazardous waste
program. Do not dispose of
organic solvents down the

drain.

[6]7]

Contaminated Materials

Personal Protective Equipment

(PPE), labware, and other

materials contaminated with

Lck-IN-2 should be disposed of

as non-hazardous solid waste.

[2]

Experimental Protocols for Disposal

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://chemistry.mtsu.edu/wp-content/uploads/sites/57/2024/07/Disposal-of-Nonhazardous-Laboratory-Waste-Chemicals-as-Trash.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The proper disposal of Lck-IN-2 should be integrated into your experimental workflow to
ensure safety and compliance.

Step 1: Waste Segregation At the point of generation, determine the form of the Lck-IN-2 waste
(solid, aqueous solution, or solvent-based solution). Segregate Lck-IN-2 waste from hazardous
chemical waste to avoid unnecessary disposal costs.[8]

Step 2: Solid Waste Collection

e Collect solid Lck-IN-2 waste, including any contaminated items like weighing paper or
pipette tips, in a designated, sealed container.

o Label the container clearly as "Lck-IN-2 Waste (Non-Hazardous)".

o For disposal, place the sealed container in the regular laboratory trash, unless your
institution's policy dictates otherwise.[2][3]

Step 3: Aqueous Solution Handling

o For small quantities of dilute aqueous solutions, consult your institutional EHS guidelines for
drain disposal.

e If permitted, pour the solution down the drain, followed by a large volume of running water to
ensure adequate dilution.[4][5]

« If drain disposal is not permitted, or for larger volumes, collect the aqueous waste in a clearly
labeled container for disposal through your institution's chemical waste program.

Step 4: Solvent-Based Solution Collection

o Collect all solutions of Lck-IN-2 in organic solvents in a dedicated, properly sealed, and
labeled waste container.

e The label should indicate "Waste Organic Solvent with Lck-IN-2".
e Follow your institution's procedures for the pickup and disposal of chemical waste.[6][7]

Step 5: Decontamination
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o Decontaminate any glassware or equipment that has come into contact with Lck-IN-2 using
a suitable laboratory detergent and water.

o Properly cleaned glassware can be reused or disposed of as regular laboratory glass waste.

Lck-IN-2 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Lck-
IN-2.
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Caption: Disposal workflow for Lck-IN-2 (CAS: 944795-06-6).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12376746?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/15135m.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://chemistry.mtsu.edu/wp-content/uploads/sites/57/2024/07/Disposal-of-Nonhazardous-Laboratory-Waste-Chemicals-as-Trash.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://www.benchchem.com/product/b12376746#lck-in-2-proper-disposal-procedures
https://www.benchchem.com/product/b12376746#lck-in-2-proper-disposal-procedures
https://www.benchchem.com/product/b12376746#lck-in-2-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12376746?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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